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Compound of Interest

Compound Name: PF-06658607

Cat. No.: B13026643 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical compounds is a critical component of laboratory safety and operational integrity.

This guide provides essential, step-by-step procedures for the safe disposal of PF-06658607, a

potent and irreversible Bruton's tyrosine kinase (BTK) inhibitor. Adherence to these guidelines

is paramount to ensure personal safety and environmental compliance.

Key Chemical and Safety Data
To facilitate safe handling and disposal, a summary of the key properties and hazard

information for PF-06658607 is presented below. This data is compiled from various safety data

sheets and chemical suppliers.
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Property Value

Chemical Name

(R)-1-(3-(4-Amino-3-(4-(3-

ethynylphenoxy)phenyl)-1H-pyrazolo[3,4-

d]pyrimidin-1-yl)piperidin-1-yl)prop-2-en-1-one

CAS Number 1621002-24-1

Molecular Formula C₂₇H₂₄N₆O₂

Molecular Weight 464.52 g/mol

Appearance White to beige powder.

Solubility Soluble in DMSO (20 mg/mL, clear).

Storage

Store at room temperature for short term (days

to weeks) or -20°C for long term (months to

years) in a dry, dark place.[1]

Hazard Classifications

Eye Irritant 2, Skin Irritant 2, Specific Target

Organ Toxicity (Single Exposure) 3 (Respiratory

system).

Signal Word Warning.

Hazard Statements

H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H335 (May cause

respiratory irritation).

Experimental Protocols: Safe Handling and Spill
Response
Personal Protective Equipment (PPE): Before handling PF-06658607, it is imperative to wear

appropriate personal protective equipment. This includes, but is not limited to:

Safety glasses with side shields or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat or other protective clothing
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Use in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of the

powder.

Spill Response: In the event of a spill, the following steps should be taken:

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.

Containment: Prevent further spread of the powder.

Clean-up: For small spills, carefully sweep up the powder, avoiding dust generation, and

place it into a designated, labeled hazardous waste container. For larger spills, follow your

institution's specific hazardous material spill response protocol.

Decontamination: Clean the spill area with an appropriate solvent and then wash with soap

and water.

Waste Disposal: Dispose of all contaminated materials (e.g., paper towels, gloves) as

hazardous waste.

Step-by-Step Disposal Procedure for PF-06658607
The primary directive for the disposal of PF-06658607 is to "Dispose of contents/container to

an approved waste disposal plant"[2]. The following steps provide a practical guide for

researchers to adhere to this requirement within a laboratory setting.

Waste Identification and Segregation:

PF-06658607 waste, including unused product, contaminated consumables (e.g., pipette

tips, weighing paper), and empty containers, should be classified as chemical hazardous

waste.

This waste must be segregated from general laboratory trash and other waste streams

(e.g., sharps, biohazardous waste).

Waste Containerization:

Use a dedicated, properly labeled hazardous waste container for all PF-06658607 waste.
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The container must be made of a material compatible with the chemical and be in good

condition with a secure lid.

The label on the container should clearly state "Hazardous Waste" and include the full

chemical name: "(R)-1-(3-(4-Amino-3-(4-(3-ethynylphenoxy)phenyl)-1H-pyrazolo[3,4-

d]pyrimidin-1-yl)piperidin-1-yl)prop-2-en-1-one" and/or the CAS number: "1621002-24-1".

Accumulation and Storage of Waste:

Store the hazardous waste container in a designated satellite accumulation area within the

laboratory.

This area should be at or near the point of generation and under the control of the

laboratory personnel.

Keep the waste container closed at all times except when adding waste.

Request for Waste Pickup:

Once the waste container is full, or if the research project is complete, a request for waste

pickup must be submitted to your institution's Environmental Health and Safety (EHS)

department.

Follow your institution's specific procedures for requesting a hazardous waste pickup,

which may involve an online form or a paper request.

Documentation:

Maintain accurate records of the waste generated, including the chemical name, quantity,

and date of generation. This information is often required for the waste pickup request.

Logical Workflow for Disposal Decision
The following diagram illustrates the decision-making process for the proper disposal of PF-
06658607 and associated materials.
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Caption: Disposal Decision Workflow for PF-06658607 Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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